Cas no 2172166-68-4 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid
• CAS No: 2172166-68-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6219074
• PubChem ID: 165570466
• Update Time: 2025-06-10

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}butanoic acid
• 2172166-68-4
• EN300-1522004

• Inchi： 1S/C28H28N2O5/c1-17(15-26(31)32)29-27(33)18(2)19-11-13-20(14-12-19)30-28(34)35-16-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,17-18,25H,15-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： GCHMFNORINVMHA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C)C(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid

Introduction to 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic Acid (CAS No. 2172166-68-4)

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid, identified by its CAS number CAS NO. 2172166-68-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its fluoren-9-ylmethyl ester moiety and the presence of multiple functional groups, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The molecular structure of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid consists of a butanoic acid backbone substituted with a propanamido group, which is further connected to a phenyl ring. The phenyl ring is linked to an amino group that is, in turn, connected to a methoxycarbonyl-substituted fluorene moiety. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound, making it a versatile scaffold for drug discovery.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The fluoren-9-ylmethyl ester group in this compound is particularly noteworthy, as fluorene derivatives have been shown to exhibit a range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The methoxycarbonyl group serves as a protecting group for the amino function and can be selectively removed under specific conditions, allowing for further chemical modifications.

The phenylpropanamido moiety is another key feature of this compound that contributes to its biological activity. Phenylpropanoids are known to interact with various biological targets, including enzymes and receptors, and have been implicated in numerous pharmacological processes. The combination of these structural elements makes 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid a promising candidate for further investigation in the development of new drugs.

Recent studies have highlighted the potential of this compound as an inhibitor of specific enzymes involved in disease pathways. For instance, research has suggested that derivatives of fluorene can interact with kinases and other enzymes that play a role in cancer progression. The fluoren-9-ylmethyl ester group may facilitate binding to these targets by providing the necessary steric and electronic properties for effective interaction. Additionally, the presence of multiple functional groups allows for fine-tuning of the molecule's properties through structural modifications.

The propanamido group in the molecule can also be modified to enhance its bioavailability and pharmacokinetic properties. By altering the length and composition of the side chain attached to the amide nitrogen, researchers can influence how the compound is metabolized and distributed within the body. This flexibility makes 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid a valuable scaffold for designing molecules with improved therapeutic profiles.

In conclusion, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activities. The unique combination of functional groups, particularly the fluoren-9-ylmethyl ester moiety and the phenylpropanamido group, positions this compound as a promising lead for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in drug discovery and development.